1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]
CAS No.: 121961-20-4
Cat. No.: VC0048400
Molecular Formula: C27H29Cl3
Molecular Weight: 459.879
* For research use only. Not for human or veterinary use.
![1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] - 121961-20-4](/images/no_structure.jpg)
Specification
CAS No. | 121961-20-4 |
---|---|
Molecular Formula | C27H29Cl3 |
Molecular Weight | 459.879 |
IUPAC Name | 1-[1,5-bis[4-(chloromethyl)phenyl]hexan-3-yl]-4-(chloromethyl)benzene |
Standard InChI | InChI=1S/C27H29Cl3/c1-20(25-11-7-23(18-29)8-12-25)16-27(26-13-9-24(19-30)10-14-26)15-6-21-2-4-22(17-28)5-3-21/h2-5,7-14,20,27H,6,15-19H2,1H3 |
Standard InChI Key | QBVHDIKGDQTDMC-UHFFFAOYSA-N |
SMILES | CC(CC(CCC1=CC=C(C=C1)CCl)C2=CC=C(C=C2)CCl)C3=CC=C(C=C3)CCl |
Introduction
1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] is a complex organic compound with the chemical formula C27H29Cl3 and a CAS number of 121961-20-4. It features a central hexane chain linked to three 4-(chloromethyl)benzene groups at the 1st, 3rd, and 5th positions of the hexane chain. This unique structure allows for diverse chemical interactions and applications, particularly in material science and organic synthesis.
Synthesis and Applications
The synthesis of 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] typically involves complex organic reactions. This compound is particularly utilized in the synthesis of Metal-Organic Frameworks (MOFs), which are highly porous materials used for gas storage and separation. The chloromethyl groups act as anchoring points for metal ions, forming a stable, porous network under solvothermal conditions.
Application | Description |
---|---|
MOF Synthesis | Used as a ligand to form porous networks for gas storage and separation |
Material Science | Contributes to the development of advanced materials with high surface areas and excellent gas adsorption capacities |
Research Findings
MOFs synthesized using this compound have demonstrated high surface areas and excellent gas adsorption capacities. For instance, quantitative data indicate a hydrogen storage capacity of up to 7.5% at 77K. These findings highlight the compound's potential in energy storage and environmental applications.
MOF Property | Value |
---|---|
Hydrogen Storage Capacity | Up to 7.5% at 77K |
Surface Area | High, contributing to excellent gas adsorption |
Related Compounds
Several compounds share structural similarities with 1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene]. Notable examples include:
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1,3,5-Tris(chloromethyl)benzene: A simpler structure lacking an aliphatic linker.
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1,3,5-Tris(trifluoromethyl)benzene: Features fluorinated substituents with a different reactivity profile.
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4-Chloromethylphenylboronic acid: Contains boron and is used in cross-coupling reactions.
Compound | Chemical Formula | Unique Features |
---|---|---|
1,3,5-Tris(chloromethyl)benzene | C9H9Cl3 | Simpler structure, lacks aliphatic linker |
1,3,5-Tris(trifluoromethyl)benzene | C9H9F3 | Fluorinated substituents, different reactivity |
4-Chloromethylphenylboronic acid | C7H8BClO2 | Contains boron, used in cross-coupling reactions |
Suppliers and Availability
1,1',1''-(Hexane-1,3,5-triyl)tris[4-(chloromethyl)benzene] is supplied by various chemical distributors worldwide, including Parchem, which offers it as part of their specialty materials portfolio .
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